(2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one

• CAS RN: 152711-13-2
• Molecular Formula: C6H8O4
• Molecular Weight: 144.12 g/mol
• IUPAC Name: (2S)-2-(hydroxymethyl)-4-methoxy-2H-furan-5-one
• InChI: InChI=1S/C6H8O4/c1-9-5-2-4(3-7)10-6(5)8/h2,4,7H,3H2,1H3/t4-/m0/s1
• InChI Key: KYESSFQXDAKJMM-BYPYZUCNSA-N
• Isomeric SMILES: COC1=C[C@H](OC1=O)CO
• SMILES: COC1=CC(OC1=O)CO
• synonyms: 2(5H)-Furanone, 5-(hydroxymethyl)-3-methoxy-, (S)- (9CI)

Description

(2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one, also known as HMF, is a naturally occurring compound found in various food products such as honey, coffee, and fruits. HMF has gained significant attention in the scientific community due to its potential applications in the food industry, as well as its medicinal properties.

Mechanism Of Action

The mechanism of action of (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one is not fully understood. However, it is believed to exert its effects through various pathways, including the inhibition of inflammatory cytokines, the modulation of oxidative stress, and the activation of AMP-activated protein kinase (AMPK).

Biochemical And Physiological Effects

(2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress, which can help prevent cell damage and inflammation. (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one has also been shown to increase insulin sensitivity, which can help reduce blood glucose levels in diabetic patients.

Advantages And Limitations For Lab Experiments

One advantage of using (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one in lab experiments is its availability. (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one can be synthesized in large quantities, making it readily available for research purposes. However, one limitation of using (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one in lab experiments is its instability. (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one can degrade quickly, making it difficult to study its effects over long periods of time.

Future Directions

There are several future directions for the study of (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one. One area of research is the development of (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one-based food preservatives and flavor enhancers. Another area of research is the study of (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one in the treatment of various diseases, including cancer and diabetes. Additionally, further research is needed to fully understand the mechanism of action of (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one and its potential side effects.

Synthesis Methods

(2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one can be synthesized through various methods, including acid-catalyzed dehydration of fructose, glucose, or sucrose, as well as the thermal decomposition of hexose sugars. The most common method of synthesis involves the acid-catalyzed dehydration of fructose, which produces (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one in high yields.

Scientific Research Applications

(2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one has been extensively studied for its potential applications in the food industry. It has been shown to have antioxidant properties, which can help prevent the oxidation of food products, thereby increasing their shelf life. (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one has also been studied for its potential as a flavor enhancer, as it has a sweet taste similar to that of caramel.
In addition to its applications in the food industry, (2S)-2-(Hydroxymethyl)-4-methoxy-2H-furan-5-one has also been studied for its potential medicinal properties. It has been shown to have anti-inflammatory and anti-tumor properties, as well as the ability to reduce blood glucose levels in diabetic patients.